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Oxolinic Acid Solubility Profile

The table below summarizes key physicochemical properties of Oxolinic Acid relevant to solubility

optimization [1].

Property Value Conditions / Notes

Water Solubility 3.2 mg/L At 20°C and pH 7 [1]

Log P (Octanol-water) 1.67 Indicates low

lipophilicity [1]

pKa 6.3 At 25°C [1]

Solubility in Methanol ~10,000 mg/L At 20°C [1]

Multiple Solubility
Maxima

Observed in ethanol-water and ethanol-ethyl

acetate mixtures [2]

-

Advanced Solubility Phenomena & Protocols

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s538400?utm_src=pdf-body
https://www.smolecule.com/products/s538400?utm_src=pdf-interest
https://www.smolecule.com/products/s538400?utm_src=pdf-body
https://www.smolecule.com/products/s538400?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1879.htm
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1879.htm
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1879.htm
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1879.htm
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1879.htm
https://pubmed.ncbi.nlm.nih.gov/10705500/
https://www.smolecule.com/products/s538400?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


A key strategy for enhancing solubility involves using mixed solvent systems. A seminal study documented

that oxolinic acid exhibits multiple solubility maxima in specific binary mixtures [2].

Experimental Finding: The solubility of oxolinic acid was measured at 25°C. A plot of mole fraction
solubility versus the solubility parameter (δ) of the solvent mixture showed two distinct peaks [2]:

Peak 1: δ = 30.78 MPa¹/² (in 80% v/v ethanol in water)
Peak 2: δ = 20.90 MPa¹/² (in 30% v/v ethanol in ethyl acetate)

Theoretical Model: The study proposed a new extension of the Hildebrand solubility approach to
accurately describe this "chameleonic effect" with two solubility peaks [2].

Solid Phase Characterization: Thermograms of the solid phase before and after equilibration
showed no significant changes, indicating the solute remains stable in these solvent systems [2].

HPLC Analysis Protocol

For quantifying oxolinic acid in complex matrices like medicated fish feed, a robust HPLC method has been

developed [3].

Apparatus: Standard HPLC system with isocratic pump, injection valve, and UV-Vis detector [3].
Extraction: Samples are homogenized and extracted using a mixture of methanol and phosphate

buffer [3].
Clean-up: The extract is purified using Solid-Phase Extraction (SPE) with C18 cartridges [3].

Chromatography Conditions:
Column: C18 reversed-phase column [3].

Mobile Phase: Methanol and 0.1 M phosphate buffer (pH 3), typically in a ratio of 45:55 [3].
Flow Rate: 1.0 mL/min [3].

Detection: UV at 254 nm [3].
Retention: Under these conditions, oxolinic acid elutes at approximately 6.5 minutes [3].

Troubleshooting Common Solubility Issues

Here are some common challenges and solutions based on experimental data:

Problem: Low solubility in aqueous preparations.

Solution: Utilize the identified solubility maxima. For an aqueous-organic system, test 80% v/v

ethanol in water. For a purely organic system, test 30% v/v ethanol in ethyl acetate [2].
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Problem: Precipitation of oxolinic acid during processing or storage.

Solution: Check the pH of the solution. Since oxolinic acid is ionizable (pKa 6.3), adjusting the pH

away from its pKa can significantly enhance solubility. Also, ensure the solvent composition is

maintained near the optimal solubility parameter windows identified (δ ~20.90 or ~30.78 MPa¹/²) [2]

[1].

Problem: Solubility in biological assays or metal-containing environments is unpredictable.

Insight: Be aware that oxolinic acid can form complexes with metal ions (e.g., Fe³⁺, Zn²⁺, Ca²⁺,

Mg²⁺, and rare-earth metals), which can alter its solubility and biological activity. These

complexes are often soluble in DMSO but insoluble in water, methanol, or ethanol [4] [5]. If

working with metal-containing buffers, consider the potential for complex formation.

Experimental Workflow for Solubility Optimization

The following diagram outlines a systematic approach to optimizing a solvent mixture for oxolinic acid,

based on the principles found in the search results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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